Cas no 479678-04-1 (4,5-Bis(chloromethyl)thiazole)

• Product Name: 4,5-Bis(chloromethyl)thiazole
• CAS No: 479678-04-1
• MF: C₅H₅Cl₂NS
• MW: 182.070897817612
• CID: 1057414
• PubChem ID: 91928364
• Update Time: 2025-04-20

4,5-Bis(chloromethyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(chloromethyl)thiazole
• 4,5-Bis(chloromethyl)-1,3-thiazole
• 479678-04-1

• Inchi： 1S/C5H5Cl2NS/c6-1-4-5(2-7)9-3-8-4/h3H,1-2H2
• InChI Key： BZMOLGFSDXULDL-UHFFFAOYSA-N
• SMILES： ClCC1=C(CCl)N=CS1

Computed Properties

• Exact Mass: 180.9519757g/mol
• Monoisotopic Mass: 180.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.1Ų